3-Hydroxy-2-isopropylbutanoic acid

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 2-(1-hydroxyethyl)-3-methylbutanoic acid
• InChI: InChI=1S/C7H14O3/c1-4(2)6(5(3)8)7(9)10/h4-6,8H,1-3H3,(H,9,10)
• InChI Key: FZHDIRNCGBBUOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)O)C(=O)O

Description

3-Hydroxy-2-isopropylbutanoic acid is a branched-chain hydroxycarboxylic acid characterized by a hydroxyl group at the C3 position and an isopropyl substituent at C2. Its molecular formula is C₇H₁₄O₃, and it serves as a key esterifying acid in dehydropyrrolizidine alkaloid (PA) monoesters. Notably, it forms necine C9/C7 monoester alcohol structures in alkaloids, where the necic acid group (C₇H₁₄O₃) exhibits unusual oxygenation compared to common PA monoesters like lycopsamine . The compound’s structural uniqueness is critical in mass spectrometry (MS) analysis, where its fragmentation patterns (e.g., loss of 44 Da under LC-MS) distinguish it from analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-2-isopropylbutanoic acid can be achieved through several methods. One common approach involves the hydroxylation of 2-isopropylbutanoic acid using appropriate oxidizing agents under controlled conditions. Another method includes the use of catalytic hydrogenation of 3-keto-2-isopropylbutanoic acid to introduce the hydroxyl group.

Industrial Production Methods: Industrial production of 3-Hydroxy-2-isopropylbutanoic acid typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as esterification, hydrolysis, and purification through distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-2-isopropylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products:

Oxidation: Formation of 3-keto-2-isopropylbutanoic acid or 3-carboxy-2-isopropylbutanoic acid.

Reduction: Formation of 3-hydroxy-2-isopropylbutanol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-Hydroxy-2-isopropylbutanoic acid has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug synthesis.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-isopropylbutanoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl group allows it to participate in hydrogen bonding and other interactions with enzymes and receptors. These interactions can modulate biological processes and influence metabolic pathways, leading to various physiological effects.

Comparison with Similar Compounds

2,3-Dihydroxy-2-isopropylbutanoic Acid

• Structural Differences : Contains an additional hydroxyl group at C2, resulting in the molecular formula C₇H₁₄O₄ .
• Role in Alkaloids : Commonly esterifies lycopsamine-type PAs, which have higher oxygen content in their necic acid groups (C₇H₁₄O₄ vs. C₇H₁₄O₃ in 3-hydroxy derivatives) .
• MS Fragmentation: Lacks the 44 Da loss characteristic of 3-hydroxy-2-isopropylbutanoic acid, instead showing distinct ion peaks due to its dihydroxy structure .
• Applications: Predominantly found in natural alkaloid biosynthesis, whereas 3-hydroxy derivatives are associated with atypical PA monoesters in cultivated plants .

2-Hydroxyisobutyric Acid

• Structural Differences : Features a hydroxyl group at C2 and a simpler branched chain (molecular formula C₄H₈O₃ ).
• Functional Properties : Lacks the isopropyl group, reducing steric hindrance and altering reactivity in esterification reactions .
• Safety Profile: Classified as corrosive, requiring stringent ventilation and personal protective equipment (PPE) during handling, unlike the less reactive 3-hydroxy-2-isopropylbutanoic acid .

3-Methyl-2-phenylbutanoic Acid

• Structural Differences : Substitutes the hydroxyl group with a phenyl ring, yielding C₁₁H₁₄O₂ .
• Reactivity: The phenyl group enhances aromatic interactions, making it useful in organic synthesis intermediates (e.g., chiral building blocks) but unsuitable for PA monoester formation .
• Applications: No evidence of biological activity in alkaloids; primarily utilized in pharmaceutical and material science research .

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	Functional Groups	Key Applications/Context	MS Fragmentation (Key Ions)	Safety Considerations
3-Hydroxy-2-isopropylbutanoic acid	C₇H₁₄O₃	Hydroxyl, ester	Alkaloid monoester synthesis	m/z 284→240 (loss of 44 Da)	PPE required; avoid inhalation
2,3-Dihydroxy-2-isopropylbutanoic acid	C₇H₁₄O₄	Dihydroxy, ester	Lycopsamine-type alkaloids	Base ion m/z 138; no 44 Da loss	Limited data
2-Hydroxyisobutyric acid	C₄H₈O₃	Hydroxyl, carboxylic acid	Lab/industrial synthesis	Not reported	Corrosive; use ventilation
3-Methyl-2-phenylbutanoic acid	C₁₁H₁₄O₂	Phenyl, carboxylic acid	Organic intermediates	Not reported	Handle as irritant

Research Findings and Implications

• Structural Impact on Alkaloid Biosynthesis: The hydroxylation pattern of 3-hydroxy-2-isopropylbutanoic acid reduces the oxygen count in necic acids, enabling unique PA monoesters with distinct MS profiles. This contrasts with dihydroxy analogs, which are more oxygen-rich and prevalent in natural alkaloids .
• Reactivity and Safety: While 3-hydroxy-2-isopropylbutanoic acid requires standard laboratory precautions (e.g., avoiding inhalation ), 2-hydroxyisobutyric acid’s corrosive nature demands stricter protocols .
• Synthetic Utility: Phenyl-substituted analogs like 3-methyl-2-phenylbutanoic acid lack biological relevance in alkaloids but offer versatility in synthetic organic chemistry due to their aromaticity .

Biological Activity

3-Hydroxy-2-isopropylbutanoic acid (also known as HIBA) is a compound of increasing interest in biological and medicinal chemistry. This article explores its biological activity, mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

3-Hydroxy-2-isopropylbutanoic acid is a branched-chain hydroxy acid with the molecular formula $C_5H_{10}O_3$. Its structure includes a hydroxyl group, which plays a crucial role in its biological activity. The compound is often studied for its potential applications in metabolic pathways and therapeutic contexts.

Structural Formula

$$\text{C}_5\text{H}_{10}\text{O}_3$$

Antimicrobial Properties

Research has indicated that 3-Hydroxy-2-isopropylbutanoic acid exhibits antimicrobial activity against various pathogens. A study demonstrated its effectiveness against Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antimicrobial agents.

Anticancer Effects

In vitro studies have shown that HIBA may inhibit the proliferation of certain cancer cell lines. The compound appears to induce apoptosis in cancer cells, potentially through the modulation of signaling pathways involved in cell survival and death.

The biological activity of HIBA is primarily attributed to its interactions with specific enzymes and receptors. It may act as an enzyme inhibitor or modulate receptor functions, leading to various biological effects such as anti-inflammatory and anticancer activities .

Case Study: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of HIBA against Staphylococcus aureus and Escherichia coli. The results indicated that HIBA significantly reduced bacterial viability in a dose-dependent manner. The minimum inhibitory concentration (MIC) was determined to be 50 µg/mL for S. aureus and 75 µg/mL for E. coli.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	75 µg/mL

Case Study: Anticancer Activity

Another study investigated the effects of HIBA on human breast cancer cell lines (MCF-7). Treatment with HIBA resulted in a significant decrease in cell viability, with IC50 values around 30 µM after 48 hours of exposure. Additionally, flow cytometry analysis revealed an increase in apoptotic cells following treatment.

Cell Line	IC50 (µM)	Apoptosis Rate (%)
MCF-7	30	40

Comparative Analysis with Similar Compounds

HIBA's biological activity can be compared with similar compounds such as 3-hydroxybutyric acid. While both compounds exhibit some level of antimicrobial and anticancer properties, HIBA's unique structural features contribute to its distinct reactivity and biological effects.

Compound	Antimicrobial Activity	Anticancer Activity	Unique Features
3-Hydroxybutyric Acid	Moderate	Low	Straight-chain structure
3-Hydroxy-2-isopropylbutanoic acid	High	Moderate	Branched-chain structure